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Compound of Interest

Compound Name: Benzylamine

Cat. No.: B3021747 Get Quote

An In-depth Technical Guide to Benzylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of benzylamine, a pivotal primary amine in

organic synthesis and pharmaceutical development. It details its chemical and physical

properties, outlines key synthetic protocols, and discusses its significant applications, with a

focus on data relevant to research and development.

Core Chemical Identifiers
Benzylamine is an organic compound consisting of a benzyl group attached to an amine

functional group.[1] It is a versatile chemical intermediate used in a wide range of industrial

applications.[2][3]
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Identifier Value Source

CAS Number 100-46-9 [2][4][5]

Molecular Formula C₇H₉N [6][7][8]

Condensed Formula C₆H₅CH₂NH₂ [1][4]

IUPAC Name Phenylmethanamine [1][9]

Alternate Names

Benzenemethanamine, α-

Aminotoluene,

Phenylmethylamine

[1][6][10]

Molecular Weight 107.15 g/mol [6][9]

EC Number 202-854-1 [1][4]

Physicochemical Properties
Benzylamine is a colorless to light yellow liquid with a characteristic ammonia-like odor.[2][9] It

is miscible with water, alcohol, and ether.[6][7]

Property Value Conditions

Density 0.981 g/mL at 25 °C

Boiling Point 184-185 °C at 760 mmHg

Melting Point 10 °C

Flash Point 65 °C Closed Cup

Refractive Index 1.543 at 20 °C

Vapor Pressure 0.7 mmHg at 25 °C

LogP (Octanol/Water) 1.09

(Data sourced from Sigma-Aldrich, PubChem[9], and CAMEO Chemicals[10])
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Benzylamine is a crucial building block in the synthesis of a wide range of active

pharmaceutical ingredients (APIs) and other complex molecules.[2][5][11] Its nucleophilic

amine group readily participates in acylation and alkylation reactions, making it a staple in

medicinal chemistry.[11]

Pharmaceutical Synthesis: It serves as a precursor for various drugs, including

antihypertensives, antidepressants, and antivirals.[2] Specific examples of pharmaceuticals

synthesized using benzylamine include lacosamide, moxifloxacin, and nebivolol.[1] The

hydrochloride salt has been used for its anti-emetic properties to treat motion sickness.[1]

Organic Synthesis: It is used as a masked source of ammonia. After N-alkylation, the benzyl

group can be easily removed by hydrogenolysis, which is a mild method for deprotection.[1]

Polymer Chemistry: Benzylamine is used in the production of polymers and as a cross-

linking agent.[2]

Agrochemicals: It is a key intermediate in the manufacturing of certain pesticides and

herbicides.[2]
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Logical relationship of Benzylamine applications.
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Experimental Protocols: Synthesis of Benzylamine
Multiple synthetic routes to benzylamine are established in the literature. Below are protocols

for two common laboratory-scale methods.

This is the primary industrial route, relying on the nucleophilic substitution of chloride by

ammonia.[7]

Materials:

Benzyl Chloride (126.6 g)

28% Aqueous Ammonia (810 g)

49% Aqueous Sodium Hydroxide (NaOH)

Diethyl Ether

Sodium Chloride (NaCl)

Procedure:

Equip a three-necked flask with a reflux condenser, a dropping funnel, and a mechanical

stirrer.

Charge the flask with the 28% aqueous ammonia solution.

Add the benzyl chloride dropwise from the dropping funnel over a period of two hours with

constant agitation. The exothermic reaction should maintain a temperature between 30-34

°C.[12] A large molar excess of ammonia (e.g., 20:1) is used to minimize the formation of di-

and tribenzylamines.[12]

After the addition is complete, continue stirring for an additional hour to ensure the reaction

goes to completion.[12]

Add an equimolecular quantity of 49% aqueous NaOH solution to neutralize the ammonium

chloride formed and to liberate the free amine.
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Allow the mixture to settle. Two layers will form: an upper oily layer (product) and a lower

aqueous layer. Separate the layers using a separatory funnel.

The oily layer is then subjected to steam distillation until no more oil is visible in the distillate.

[12]

Saturate the distillate with NaCl to reduce the solubility of benzylamine in water.

Extract the benzylamine from the saturated solution using diethyl ether (e.g., one 80g

portion followed by three 40g portions).[12]

Combine the ether extracts, dry over anhydrous sodium sulfate, and evaporate the ether.

The crude benzylamine residue is purified by fractional distillation, collecting the fraction

that boils between 185-192 °C.[12]
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Experimental workflow for Benzylamine synthesis.

The Gabriel synthesis provides a route to pure primary amines, free from secondary or tertiary

amine contaminants.[13] It involves the alkylation of potassium phthalimide followed by

hydrazinolysis.[14]

Materials:

Potassium Carbonate (13.8 g, anhydrous)

Phthalimide (24 g)

Benzyl Chloride (42 g)
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Hydrazine Hydrate (85%, 7 mL)

Methanol (80 mL)

Concentrated Hydrochloric Acid (HCl)

Concentrated Sodium Hydroxide (NaOH)

Diethyl Ether

Procedure:

Step 1: Synthesis of N-Benzylphthalimide

Thoroughly mix anhydrous potassium carbonate and phthalimide in a mortar and pestle.

Transfer the fine powder to a 250-mL round-bottomed flask and add benzyl chloride.

Heat the mixture at a gentle reflux for 2 hours.

After cooling, the crude N-benzylphthalimide product can be isolated.[14]

Step 2: Hydrazinolysis of N-Benzylphthalimide

Combine the crude N-benzylphthalimide (23.7 g), 85% hydrazine hydrate (7 mL), and

methanol (80 mL) in a 250-mL round-bottomed flask.[14]

Reflux the mixture for 1 hour. A white precipitate of phthalhydrazide will form.[14]

Add water (18 mL) and concentrated HCl (27 mL) and heat for another 1-2 minutes.[14]

Cool the reaction mixture and filter off the precipitated phthalhydrazide solid.

Step 3: Isolation and Purification

Combine the filtrate and wash water and reduce the volume to approximately 50 mL by

distillation.

Make the solution strongly alkaline with concentrated NaOH.
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Extract the resulting mixture with two 40-mL portions of diethyl ether.[14]

Combine the ether extracts, dry them over anhydrous sodium sulfate, and evaporate the

solvent.

Distill the residual oil, collecting the pure benzylamine fraction boiling at 183-186 °C.[14]

Safety and Handling
Benzylamine is a corrosive and combustible substance that is harmful if swallowed or in

contact with skin.[4][15][16] It causes severe skin burns and eye damage.[4][16]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a face shield.[17][18] Use in a well-ventilated area or under a fume hood.[15][17]

Handling: Avoid contact with skin, eyes, and clothing.[17] Keep away from heat, sparks, and

open flames.[18]

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[16][17][18]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[16][17]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[17][18]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[16][18]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[16][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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